molecular formula C18H19FN2O4S B4897503 N-(2-fluorophenyl)-2-methyl-5-(4-morpholinylsulfonyl)benzamide

N-(2-fluorophenyl)-2-methyl-5-(4-morpholinylsulfonyl)benzamide

Cat. No. B4897503
M. Wt: 378.4 g/mol
InChI Key: CWCCAUGIKFQBTN-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of related compounds involves multi-step chemical processes, including reactions with various reagents under controlled conditions to introduce the specific functional groups (e.g., fluorophenyl, morpholinylsulfonyl) onto the benzamide backbone. An example is the synthesis of similar benzamides through reactions involving nucleophilic substitution and amidation steps under reflux conditions, leading to compounds with potential biological activities (Patharia et al., 2020).

Molecular Structure Analysis

Molecular structure determination, typically through X-ray crystallography, reveals the spatial arrangement of atoms within the molecule. The structure is crucial for understanding the compound's reactivity and interaction with biological targets. For instance, related benzamides exhibit crystal structures that provide insights into their potential interactions and stability, guiding further modifications for enhanced activity (Suchetan et al., 2016).

Chemical Reactions and Properties

Benzamides participate in various chemical reactions, reflecting their reactivity and potential for further chemical modifications. These reactions include nucleophilic substitution, where the fluoro group in the aromatic ring can be replaced with different nucleophiles, enabling the synthesis of diverse derivatives with altered properties and potential biological activities (Kamoshenkova & Boiko, 2010).

properties

IUPAC Name

N-(2-fluorophenyl)-2-methyl-5-morpholin-4-ylsulfonylbenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H19FN2O4S/c1-13-6-7-14(26(23,24)21-8-10-25-11-9-21)12-15(13)18(22)20-17-5-3-2-4-16(17)19/h2-7,12H,8-11H2,1H3,(H,20,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CWCCAUGIKFQBTN-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=C(C=C1)S(=O)(=O)N2CCOCC2)C(=O)NC3=CC=CC=C3F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H19FN2O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

378.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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